4-Cyclopropoxy-2-iodoaniline

• Molecular Formula: C9H10INO
• Molecular Weight: 275.09 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-iodoaniline
• InChI: InChI=1S/C9H10INO/c10-8-5-7(3-4-9(8)11)12-6-1-2-6/h3-6H,1-2,11H2
• InChI Key: LWJLEVYNRMZBDO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)N)I

Description

4-Cyclopropoxy-2-iodoaniline is a halogenated aniline derivative characterized by an iodine substituent at the 2-position and a cyclopropoxy group (a strained ether moiety) at the 4-position of the aromatic ring. These features may influence its utility in cross-coupling reactions, pharmaceutical synthesis, or material science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-2-iodoaniline can be achieved through several methods. One common approach involves the iodination of aniline derivatives. For example, the decarboxylative iodination of anthranilic acids using inexpensive potassium iodide (KI) and iodine (I2) under transition-metal-free and base-free conditions has been reported to yield highly regioselective 2-iodoanilines . This method is operationally scalable and exhibits high functional-group tolerance.

Industrial Production Methods

Industrial production of 4-Cyclopropoxy-2-iodoaniline may involve similar synthetic routes but on a larger scale. The use of readily available and inexpensive starting materials, such as anthranilic acids, and the application of efficient iodination techniques are crucial for cost-effective production. The process may also involve optimization of reaction conditions to ensure high yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2-iodoaniline undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form corresponding quinones or reduction to form amines.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki or Heck coupling, to form biaryl compounds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium iodide (NaI) or potassium iodide (KI) in the presence of a suitable solvent.

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Coupling Reactions: Palladium catalysts (Pd) and bases like potassium carbonate (K2CO3).

Major Products Formed

Substitution: Formation of derivatives with different functional groups replacing the iodine atom.

Oxidation: Formation of quinones or other oxidized products.

Reduction: Formation of amines or other reduced products.

Coupling: Formation of biaryl compounds or other coupled products.

Scientific Research Applications

4-Cyclopropoxy-2-iodoaniline has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Potential use in the study of biological pathways and interactions due to its unique structural properties.

Medicine: Investigated for its potential therapeutic properties and as an intermediate in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-iodoaniline involves its interaction with molecular targets and pathways. The compound’s effects are mediated through its ability to undergo various chemical reactions, such as substitution and coupling, which can modify its structure and reactivity. The presence of the cyclopropoxy group and iodine atom influences its binding affinity and reactivity with other molecules.

Comparison with Similar Compounds

Key Observations:

• Electronic Effects : The cyclopropoxy group’s electronic profile is complex. While the oxygen atom may donate electrons via resonance, the cyclopropane ring’s angle strain could polarize the C-O bond, creating localized electron deficiency. This contrasts with the electron-withdrawing Cl and F substituents, which deactivate the aromatic ring and direct electrophilic substitution .
• This may limit its use in sterically demanding reactions unless leveraged for selective functionalization.

Physicochemical Properties

• Solubility : 4-Chloro-2-iodoaniline hydrochloride’s ionic nature enhances water solubility compared to neutral analogs . The cyclopropoxy variant’s solubility likely depends on the solvent’s ability to accommodate its hydrophobic cyclopropane ring.
• Stability : Halogenated anilines generally exhibit moderate stability, but the cyclopropoxy group’s strain may increase susceptibility to thermal or acidic degradation.

Industrial and Pharmaceutical Relevance

• 4-Chloro-2-iodoaniline hydrochloride is explicitly noted as a high-value intermediate in pharmaceutical synthesis, emphasizing the demand for iodinated aromatics in drug discovery .
• 4-Fluoro-2-iodoaniline ’s dual halogenation enables selective functionalization, making it a staple in medicinal chemistry for constructing heterocycles or fluorinated bioactive molecules .
• 4-Cyclopropoxy-2-iodoaniline: While direct applications are undocumented, cyclopropane-containing compounds are prized in drug design for their conformational rigidity and metabolic stability.